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Comparative In Vitro Potency at a Glance

The table below summarizes key in vitro potency parameters for sarolaner, afoxolaner, and fluralaner, based

on data from the search results.

Compound Target Parasite
In Vitro
Potency (LC
value)

Experimental Context & Notes

Sarolaner
[1]

Cat flea (Ctenocephalides
felis)

LC₈₀: 0.3
μg/mL

Blood feeding assay; superior potency
vs. afoxolaner & fluralaner [1].

Soft tick (Ornithodoros
turicata)

LC₁₀₀: 0.003
μg/mL

In vitro ingestion assay; superior
potency vs. afoxolaner & fluralaner [1].

Fluralaner
[2]

Mite (Sarcoptes scabiei) LC₅₀ (1h):
14.61 mg/mL

Direct exposure assay in petri dishes;
mites from experimentally infested pigs

[2].

Afoxolaner In vitro data not available

in search results
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Detailed Experimental Protocols

The methodologies from the key experiments cited are detailed below.

In Vitro Assays for Sarolaner (from [1])

Flea Assay: Initial whole organism screening was conducted in vitro using a blood feeding
assay against the cat flea, Ctenocephalides felis. This method assesses the compound's ability
to kill parasites when ingested through a blood meal [1].

Tick Assay: Compounds effective against fleas were subsequently tested in an in vitro
ingestion assay against the soft tick, Ornithodoros turicata [1].

Comparative Potency: A head-to-head in vitro assay with afoxolaner and fluralaner was
conducted, in which sarolaner demonstrated superior flea and tick potency [1].

In Vitro Assay for Fluralaner against Mites (from [2])

Parasite Source: Sarcoptes scabiei mites were sourced from skin crusts collected from
experimentally infested pigs.

Assay Procedure: In vitro drug sensitivity assays were conducted using six-well cell culture
plates. Test solutions (e.g., fluralaner diluted in mineral oil) were added to the wells.

Exposure and Evaluation: Adult female mites were added to each well. Mite mortality was
defined as a lack of movement when stimulated with a probe and recorded at multiple time

points post-exposure (15 min, 30 min, 1 h, etc.) to determine lethal concentrations (LC₅₀) and
survival times [2].

Mechanism of Action and Experimental Workflow

The following diagrams, created using Graphviz's DOT language, illustrate the shared mechanism of action

of isoxazoline compounds and the general workflow for the in vitro assays described.
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Key Insights and Data Gaps
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Sarolaner's In Vitro Profile: The available data from its discovery phase indicates that sarolaner
has high in vitro potency against both fleas and ticks, reportedly superior to afoxolaner and fluralaner
in head-to-head assays [1].

Fluralaner's Broad Spectrum: While direct comparative in vitro data against fleas and ticks was not
found in the results, one study confirms the potent in vitro acaricidal activity of fluralaner against

Sarcoptes scabiei mites [2].
Critical Data Gap: The search results lacked direct, head-to-head in vitro potency data (like IC₅₀
or LC₅₀ values) for all three compounds against the same parasite species under identical
laboratory conditions. The comparison of sarolaner's LC values with fluralaner's LC₅₀ against mites

is not equivalent, as the values (LC₈₀/LC₁₀₀ vs. LC₅₀), target organisms (fleas/ticks vs. mites), and
experimental setups differ significantly [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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